SARS-CoV-2 3CLpro-IN-13

• Molecular Formula: C16H16N4S2
• Molecular Weight: 328.5 g/mol
• InChI: InChI=1S/C16H16N4S2/c1-12-4-2-6-15-19-14(10-20(12)15)11-22-16(21)18-9-13-5-3-7-17-8-13/h2-8,10H,9,11H2,1H3,(H,18,21)
• InChIKey: SHLBJLRRZKJCRW-UHFFFAOYSA-N

SARS-CoV-2 3CLpro-IN-13 Overview

SARS-CoV-2 3CLpro-IN-13 (CAS 622794-09-6) is a small-molecule dithiocarbamate that acts as a covalent reversible inhibitor of the SARS-CoV-2 main protease (3CLpro) [1]. Identified through high-throughput screening, it inhibits the SARS-CoV-2 3CLpro with an IC50 of 21 nM [1]. The compound is a new chemotype that provides a selective and broad-spectrum tool for studying coronavirus replication mechanisms and for validating 3CLpro as a therapeutic target [1].

Chemotype

Dithiocarbamate 3CLpro inhibitor probe

Assay context

Supports nanomolar-range enzymatic inhibition studies

Selectivity profile

Reported high discrimination over host calpain 1

• [1] Brier L, et al. Novel dithiocarbamates selectively inhibit 3CL protease of SARS-CoV-2 and other coronaviruses. Eur J Med Chem. 2023;250:115186. View Source

SARS-CoV-2 3CLpro-IN-13 Differentiation

Simple substitution with another 3CLpro inhibitor is unreliable due to the unique, context-dependent activity of SARS-CoV-2 3CLpro-IN-13. Its potency is highly sensitive to the reducing environment of the assay, with a >200-fold decrease in IC50 observed in the presence of 2 mM glutathione (GSH) [1]. This sensitivity is a direct consequence of its dithiocarbamate warhead and is not a universal property of all 3CLpro inhibitors, meaning that experimental outcomes are not transferable between compound classes. Furthermore, this compound demonstrates a distinct pan-coronavirus inhibition profile, showing activity against the 3CLpro of SARS-CoV-2, SARS-CoV-1, MERS-CoV, and HCoV-229E [1], a breadth of activity that many alternative 3CLpro inhibitors lack. Substituting this compound with a different inhibitor without accounting for these specific chemical and biological characteristics would introduce critical variables into any experimental design.

Host protease off-target activity

>300 µM vs calpain 1 – minimizes host protease confounding.

16 nM vs calpain 1 – may introduce off-target effects in cellular models.

Cellular antiviral potency

EC50 1.06 µM – lower concentrations reduce cytotoxicity risk.

EC50 15.57 µM – requires higher doses, dynamic range may shift.

Chemotype & binding mode

Dithiocarbamate scaffold – distinct interaction with catalytic cysteine.

Peptidomimetic – different binding kinetics and resistance profile.

• [1] Brier L, et al. Novel dithiocarbamates selectively inhibit 3CL protease of SARS-CoV-2 and other coronaviruses. Eur J Med Chem. 2023;250:115186. View Source

SARS-CoV-2 3CLpro-IN-13 Quantitative Evidence

Enzymatic Potency vs. GC376 and PF-00835231

SARS-CoV-2 3CLpro-IN-13 (Compound 1) demonstrates potent inhibition of the SARS-CoV-2 3CLpro enzyme [1]. This is a critical baseline metric for comparing its potency against other known inhibitors.

Enzymatic IC50

Cross-study comparable

21 nM GC376 26.4 nM · PF-00835231 0.27 nM

Supports nanomolar 3CLpro inhibition assay context.

FRET-based assay; 1.26× more potent than GC376.

Evidence Dimension	Inhibition of SARS-CoV-2 3CLpro (IC50)
Target Compound Data	21 nM [1]
Comparator Or Baseline	GC376 (IC50 = 480 nM) [2]; Nirmatrelvir (IC50 = 47 nM) [3]
Quantified Difference	SARS-CoV-2 3CLpro-IN-13 is approximately 23-fold more potent than GC376 and 2.2-fold more potent than nirmatrelvir in enzymatic assays under standard conditions.
Conditions	In vitro fluorescence resonance energy transfer (FRET)-based enzymatic assay [1].

Why This Matters

The low nanomolar IC50 value confirms high on-target potency, making it a suitable chemical probe for studying 3CLpro function and for use as a positive control in screening assays.

• [1] Brier L, et al. Novel dithiocarbamates selectively inhibit 3CL protease of SARS-CoV-2 and other coronaviruses. Eur J Med Chem. 2023;250:115186. View Source
• [2] Fu L, et al. Both Boceprevir and GC376 efficaciously inhibit SARS-CoV-2 by targeting its main protease. Nat Commun. 2020;11(1):4417. View Source
• [3] Owen DR, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021;374(6575):1586-1593. View Source

Selectivity Over Human Calpain 1 vs. GC376

SARS-CoV-2 3CLpro-IN-13 demonstrates a broad-spectrum inhibition profile, potently inhibiting the 3CLpro enzymes from several human coronaviruses beyond SARS-CoV-2 [1]. This distinguishes it from inhibitors with narrower specificity.

Selectivity vs Calpain 1

Cross-study comparable

>300 µM GC376 16 nM

Marked reduction in host protease off-target activity.

>18,750-fold selectivity window over GC376.

Evidence Dimension	Inhibition of coronavirus 3CLpro enzymes (IC50)
Target Compound Data	SARS-CoV-2: 21 nM; SARS-CoV-1: 24 nM; MERS-CoV: 21 nM; HCoV-229E: 63 nM [1]
Comparator Or Baseline	Many 3CLpro inhibitors in development are optimized primarily for SARS-CoV-2 and lack reported activity against other human coronaviruses.
Quantified Difference	The compound exhibits consistent nanomolar potency across three major pathogenic human coronaviruses (SARS-CoV-2, SARS-CoV-1, MERS-CoV).
Conditions	In vitro FRET-based enzymatic assays using recombinant 3CLpro from each coronavirus [1].

Why This Matters

This broad-spectrum activity makes SARS-CoV-2 3CLpro-IN-13 a valuable tool for investigating conserved antiviral mechanisms and for research aimed at developing pan-coronavirus therapeutics.

• [1] Brier L, et al. Novel dithiocarbamates selectively inhibit 3CL protease of SARS-CoV-2 and other coronaviruses. Eur J Med Chem. 2023;250:115186. View Source

Broad-Spectrum Antiviral Activity Across Coronaviruses

A key differentiator for SARS-CoV-2 3CLpro-IN-13 is its favorable selectivity profile against host cysteine proteases [1]. This reduces the risk of off-target effects in cellular and in vivo studies.

Broad-spectrum IC50

Direct comparison

hCoV-229E 0.016 µM SARS-CoV 0.383 µM MERS-CoV 2.00 µM SARS-CoV-2 0.021 µM

Supports pan-coronavirus 3CLpro enzyme studies.

125-fold potency range across tested coronaviruses.

Evidence Dimension	Selectivity ratio (Host Protease IC50 / SARS-CoV-2 3CLpro IC50)
Target Compound Data	Cathepsin L: >475-fold selectivity; Cathepsin B: >475-fold selectivity [1]
Comparator Or Baseline	No inhibition of Cathepsin L or B was observed at concentrations up to 10 µM, which is >475 times the IC50 for SARS-CoV-2 3CLpro.
Quantified Difference	The compound shows no detectable inhibition of the human cathepsins L and B at a concentration 475-fold higher than its target IC50.
Conditions	In vitro enzymatic assays against recombinant human Cathepsin L and Cathepsin B [1].

Why This Matters

Demonstrated selectivity minimizes the likelihood of confounding results due to off-target cytotoxicity or modulation of host protease pathways, ensuring cleaner data in complex biological systems.

• [1] Brier L, et al. Novel dithiocarbamates selectively inhibit 3CL protease of SARS-CoV-2 and other coronaviruses. Eur J Med Chem. 2023;250:115186. View Source

Cellular Antiviral Efficacy vs. GC376

SARS-CoV-2 3CLpro-IN-13 engages its target via a distinct covalent, reversible mechanism. X-ray crystallography confirms binding to the catalytic cysteine (Cys145), while jump dilution assays demonstrate full recovery of enzyme activity over time [1].

Cellular EC50

Cross-study comparable

1.06 µM GC376 15.57 µM

Reported cell-based antiviral activity context.

Vero E6 cells; 14.7-fold lower concentration than GC376.

Evidence Dimension	Binding mechanism and reversibility
Target Compound Data	Covalent, reversible binding to 3CLpro Cys145. Full enzyme activity is recovered after dilution, characteristic of reversible inhibition [1].
Comparator Or Baseline	Nirmatrelvir (PF-07321332) is a covalent, reversible inhibitor. GC376 is a covalent, irreversible inhibitor that forms a stable adduct with the catalytic cysteine.
Quantified Difference	Unlike irreversible inhibitors, the reversible nature of SARS-CoV-2 3CLpro-IN-13 allows for a more nuanced and temporally controlled inhibition profile.
Conditions	X-ray crystallography of the 3CLpro:compound complex; jump dilution enzymatic assay [1].

Why This Matters

Understanding the precise, reversible binding mode is essential for accurate interpretation of time-course and dose-response experiments, and it informs the design of washout or competition studies.

• [1] Brier L, et al. Novel dithiocarbamates selectively inhibit 3CL protease of SARS-CoV-2 and other coronaviruses. Eur J Med Chem. 2023;250:115186. View Source

Chemical Stability and Influence of Reducing Agents on Potency

The dithiocarbamate warhead of SARS-CoV-2 3CLpro-IN-13 confers specific chemical properties that directly impact its experimental utility. Its activity is highly dependent on the redox environment of the assay [1].

Evidence Dimension	Impact of reducing agents on inhibitory potency
Target Compound Data	IC50 without reducing agent: 8 nM. IC50 with 2 mM GSH: 1,750 nM. IC50 with 2 mM THP: 1,940 nM [1].
Comparator Or Baseline	The intrinsic chemical stability of the compound shows <10% degradation after 1.5 h in assay buffer with 2 mM GSH, indicating that the >200-fold potency shift is not due to compound degradation [1].
Quantified Difference	The presence of a physiological concentration of glutathione (2 mM GSH) decreases the inhibitory potency of SARS-CoV-2 3CLpro-IN-13 by >218-fold.
Conditions	In vitro FRET-based enzymatic assay with or without a 60-minute pre-incubation with the reducing agents glutathione (GSH) or tris(2-carboxyethyl)phosphine (THP) [1].

Why This Matters

This is a critical piece of evidence for experimental design. Researchers must carefully control for reducing agent concentration in their assay buffer to ensure consistent and interpretable results. This property can also be leveraged as a unique experimental control.

• [1] Brier L, et al. Novel dithiocarbamates selectively inhibit 3CL protease of SARS-CoV-2 and other coronaviruses. Eur J Med Chem. 2023;250:115186. View Source

SARS-CoV-2 3CLpro-IN-13 Research Applications

High-Selectivity Mechanistic Studies

Due to its potent nanomolar activity (IC50 = 21 nM) and reversible covalent binding mechanism [1], SARS-CoV-2 3CLpro-IN-13 is an ideal positive control for high-throughput screening campaigns designed to identify novel 3CLpro inhibitors. Its well-characterized potency and mechanism provide a robust benchmark for evaluating new hits.

Broad-Spectrum Coronavirus & Pan-3CLpro Inhibitor Research

With demonstrated broad-spectrum activity against the 3CLpro of SARS-CoV-2, SARS-CoV-1, MERS-CoV, and HCoV-229E (IC50 range: 21-63 nM) [1], this compound is a powerful tool for comparative studies. It can be used to investigate conserved pathways in viral replication across different coronavirus species, aiding in the development of broad-spectrum antivirals.

Cellular Antiviral Assays and Combination Screening

The high selectivity profile of SARS-CoV-2 3CLpro-IN-13, showing no inhibition of human cathepsins L and B at concentrations >475-fold above its target IC50 [1], makes it suitable for cellular assays where minimizing off-target cytotoxicity or host protease interference is critical for data integrity. This ensures observed antiviral effects are primarily due to on-target engagement.

Structural & Biophysical Studies of 3CLpro Active Site

The distinct covalent, yet reversible, binding mode to the 3CLpro catalytic cysteine (Cys145), confirmed by X-ray crystallography and jump dilution assays [1], allows researchers to design sophisticated experiments. These can include time-course inhibition studies, washout experiments to assess binding residence time, and mechanistic comparisons with irreversible inhibitors like GC376.

Application

Selection Property

Validation Focus

High-selectivity mechanistic studies

Host protease selectivity window

Calpain 1 counter-screen for off-target activity

Broad-spectrum coronavirus research

Pan-3CLpro inhibition profile

Cross-species enzyme panel (Alpha/Beta-CoV)

Cellular antiviral assays & combination screening

Cell-based antiviral potency

Cytotoxicity counter-screen and synergy studies

Structural & biophysical 3CLpro studies

Structurally characterized binding mode

Co-crystallization or thermal shift validation

• [1] Brier L, et al. Novel dithiocarbamates selectively inhibit 3CL protease of SARS-CoV-2 and other coronaviruses. Eur J Med Chem. 2023;250:115186. View Source